3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole

• Molecular Formula: C15H10ClN3S2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methylsulfanyl]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• InChI: InChI=1S/C15H10ClN3S2/c16-11-7-5-10(6-8-11)9-20-14-17-18-15-19(14)12-3-1-2-4-13(12)21-15/h1-8H,9H2
• InChI Key: LKFLRYCHHAGFRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C(=NN=C3SCC4=CC=C(C=C4)Cl)S2

Description

3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole is a fused heterocyclic compound featuring a triazolo-benzothiazole core modified with a 4-chlorobenzylsulfanyl substituent. The triazole and benzothiazole moieties contribute to its aromatic and planar geometry, while the 4-chlorobenzyl group enhances lipophilicity and electronic effects, influencing binding interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole typically involves the reaction of 4-chlorobenzyl chloride with 1,2,4-triazole-3-thiol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding sulfide.

Substitution: Nucleophilic substitution reactions can occur at the chlorobenzyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding sulfide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole has several scientific research applications:

Medicinal Chemistry: It has shown potential as an antimicrobial and anticancer agent.

Biological Studies: Used in studies to understand its interaction with various biological targets.

Industrial Applications: Potential use in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[(4-Chlorobenzyl)sulfanyl][1,2,4]triazolo[3,4-b][1,3]benzothiazole involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes or proteins essential for the survival of microbial cells or cancer cells. The exact molecular pathways are still under investigation, but it is known to interfere with DNA synthesis and repair mechanisms .

Comparison with Similar Compounds

Core Modifications

• 3-(4-Hexyloxyphenyl)-1,2,4-triazolo[3,4-b]benzothiazole (–2, 12–13): Structure: A hexyloxyphenyl group replaces the 4-chlorobenzylsulfanyl substituent. Synthesis: Prepared via Huisgen cycloaddition between 5-(4-hexyloxyphenyl)tetrazole and chlorobenzothiazole (68% yield). Key Features: The hexyloxy chain adopts a gauche-trans conformation, and the triazole-benzothiazole core is planar (dihedral angle: 53.34°). Minimal intermolecular π-π interactions (3.73 Å) are observed in the crystal lattice .
• 3-[(2-(2,4-Dichlorophenoxy)ethyl)thio][1,2,4]triazolo[3,4-b][1,3]benzothiazole (): Structure: Features a dichlorophenoxyethylthio substituent (Mol. Wt.: 396.3). Key Differences: The dichlorophenoxy group introduces steric bulk and enhanced halogen bonding capacity, which may improve target affinity but reduce solubility .
• 3-(Benzhydrylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole (): Structure: A benzhydryl (diphenylmethyl) group replaces the chlorobenzyl.

Triazolothiadiazole Analogs

Triazolothiadiazoles replace the benzothiazole moiety with a thiadiazole ring, altering electronic and steric profiles:

• 3-(4-Chlorobenzyl)-6-pyridinyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole ():
  • Structure : Pyridinyl and 4-chlorobenzyl substituents.
  • Activity : Exhibits TNF-α inhibition (IC₅₀: 0.8 µM) due to the pyridine’s hydrogen-bonding capacity .

• 3-(Indol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-thiol ():
  • Structure : Indole and thiol substituents.
  • Synthesis : 70% yield via cyclization with KOH/CS₂.
  • Activity : Shows Bcl-2 inhibition (IC₅₀: 1.2 µM) via apoptosis induction .

Structure-Activity Relationships (SAR)

• Electron-Withdrawing Groups (EWGs) : Chloro and nitro substituents enhance bioactivity by improving target binding (e.g., 5a–l in , IC₅₀: 0.8–5.2 µM) .
• Hydrophobic Substituents : Adamantyl and hexyloxy groups increase logP values, enhancing blood-brain barrier penetration .
• Aromatic vs. Aliphatic Chains : Benzhydryl groups () improve π-π stacking but may reduce solubility compared to aliphatic chains .